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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(hydroxymethyl)cyclohexanol,
a versatile bifunctional organic compound. The document details its chemical structure,
explores its various isomers, presents key physicochemical data in a structured format, and
outlines relevant experimental protocols. Visual diagrams generated using Graphviz are
included to illustrate molecular structures and experimental workflows, aiding in the conceptual
understanding of the discussed topics.

Chemical Structure of 1-
(Hydroxymethyl)cyclohexanol

1-(Hydroxymethyl)cyclohexanol is a cycloalkane derivative featuring both a primary and a
tertiary alcohol functional group. The core structure consists of a cyclohexane ring substituted
at the C1 position with both a hydroxyl (-OH) group and a hydroxymethyl (-CH20OH) group.[1]
Its molecular formula is C7H1402, and it has a molecular weight of approximately 130.18 g/mol
.[2] This unique arrangement of functional groups makes it a valuable intermediate in various
organic syntheses.[1][3]

The presence of two hydroxyl groups allows for a range of chemical transformations, including
oxidation, esterification, and etherification. Its solubility in water is facilitated by the hydrogen
bonding capacity of the hydroxymethyl group.[1]
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Chemical Structure of 1-(Hydroxymethyl)cyclohexanol
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Figure 1: 2D Structure of 1-(Hydroxymethyl)cyclohexanol

Isomers of 1-(Hydroxymethyl)cyclohexanol

Isomers are molecules that share the same molecular formula but have different arrangements

of atoms. For C7H1402, a variety of constitutional and stereoisomers exist.

Constitutional Isomers

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3048127?utm_src=pdf-body-img
https://www.benchchem.com/product/b3048127?utm_src=pdf-body
https://www.benchchem.com/product/b3048127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Constitutional isomers have different connectivity of atoms. Several constitutional isomers of 1-
(hydroxymethyl)cyclohexanol exist that retain a cyclic diol structure. These primarily involve
variations in the positions of the hydroxyl and hydroxymethyl groups on the cyclohexane ring,
or alterations to the substituents themselves.

Key constitutional isomers include:

o 2-(Hydroxymethyl)cyclohexanol, 3-(Hydroxymethyl)cyclohexanol, and 4-
(Hydroxymethyl)cyclohexanol: In these isomers, the hydroxyl and hydroxymethyl groups are
attached to different carbon atoms of the cyclohexane ring. These isomers can also exhibit
stereoisomerism (cis/trans).

e 1-Methyl-1,2-cyclohexanediol, 1-Methyl-1,3-cyclohexanediol, and 1-Methyl-1,4-
cyclohexanediol: Here, the substituents are a methyl group and two hydroxyl groups.
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Isomeric Relationships of C7H1402 Cyclohexane Diols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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